Cas no 1806369-06-1 (Methyl 6-iodo-4-(trifluoromethyl)picolinate)

• Product Name: Methyl 6-iodo-4-(trifluoromethyl)picolinate
• CAS No: 1806369-06-1
• MF: C₈H₅F₃INO₂
• MW: 331.03048491478
• CID: 4907029
• Update Time: 2025-10-30

Methyl 6-iodo-4-(trifluoromethyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-iodo-4-(trifluoromethyl)picolinate

• Inchi： 1S/C8H5F3INO2/c1-15-7(14)5-2-4(8(9,10)11)3-6(12)13-5/h2-3H,1H3
• InChI Key： ZZDAZSWASIWWNP-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)(F)F)=CC(C(=O)OC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Methyl 6-iodo-4-(trifluoromethyl)picolinate

Methyl 6-iodo-4-(trifluoromethyl)picolinate (CAS No. 1806369-06-1): An Overview of Its Synthesis, Properties, and Applications

Methyl 6-iodo-4-(trifluoromethyl)picolinate (CAS No. 1806369-06-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes an iodine atom and a trifluoromethyl group, making it a valuable intermediate in the synthesis of various pharmaceuticals and functional materials.

The synthesis of methyl 6-iodo-4-(trifluoromethyl)picolinate typically involves a multi-step process. One common approach is to start with 4-trifluoromethylpyridine, which undergoes iodination at the 6-position followed by methylation to form the final product. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

Recent studies have highlighted the importance of methyl 6-iodo-4-(trifluoromethyl)picolinate in the development of novel drugs. For instance, researchers at the University of California, Los Angeles (UCLA) have utilized this compound as a key intermediate in the synthesis of a new class of antiviral agents. These agents have shown promising results in inhibiting the replication of several RNA viruses, including influenza and coronaviruses. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of these compounds, which are crucial for their biological activity.

In addition to its applications in medicinal chemistry, methyl 6-iodo-4-(trifluoromethyl)picolinate has also found use in materials science. Its unique electronic properties make it an attractive candidate for the development of organic semiconductors and photovoltaic materials. A study published in the Journal of Materials Chemistry C demonstrated that this compound can be used to enhance the performance of organic solar cells by improving charge transport and reducing recombination losses.

The physical properties of methyl 6-iodo-4-(trifluoromethyl)picolinate are well-documented. It is a white crystalline solid with a melting point of approximately 75°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide (DMF). The compound exhibits strong absorption in the ultraviolet (UV) region, which is attributed to the presence of the pyridine ring and the trifluoromethyl group.

Safety considerations are essential when handling methyl 6-iodo-4-(trifluoromethyl)picolinate. While it is not classified as a hazardous material, proper personal protective equipment (PPE) should be used to avoid skin contact and inhalation. The compound should be stored in a cool, dry place away from sources of ignition and reactive chemicals.

In conclusion, methyl 6-iodo-4-(trifluoromethyl)picolinate (CAS No. 1806369-06-1) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structure and properties make it an invaluable intermediate for the synthesis of novel drugs and functional materials. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in modern scientific research.